(2E)-N-({[2,3'-bifuran]-5-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-[[5-(furan-3-yl)furan-2-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13NO3S/c18-16(6-4-14-2-1-9-21-14)17-10-13-3-5-15(20-13)12-7-8-19-11-12/h1-9,11H,10H2,(H,17,18)/b6-4+
• InChI Key: OGXHFDOTDHLUGL-GQCTYLIASA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NCC2=CC=C(O2)C3=COC=C3
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)NCC2=CC=C(O2)C3=COC=C3
• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol
• CAS No.: 2035000-99-6

Description

(2E)-N-({[2,3'-bifuran]-5-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H13NO3S and its molecular weight is 299.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure of a similar compound, (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, were investigated. This study highlighted the compound's crystallization in a triclinic space group and detailed its intermolecular hydrogen bonding and π-π stacking features (Lee et al., 2009).

Chemical Synthesis and Molecular Structure

• Research on 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide demonstrated its synthesis from specific reactants and its structural determination using NMR spectroscopy and single-crystal X-ray diffraction (Kariuki et al., 2022).

Synthesis of Acrylamide Monomers

• A novel acrylamide monomer, N-(2-acetylbenzofuran-3-yl)acrylamide, was synthesized and characterized, indicating the chemical activity and charge transfer within the monomer. This showcases the potential of acrylamide derivatives in various chemical syntheses and characterizations (Barım & Akman, 2019).

Development of KCNQ2 Potassium Channel Openers

• Studies involving acrylamide derivatives like N-(1-benzo[1,3]dioxol-5-yl-ethyl, N-[1-(2,3-dihydro-benzofuran-5-yl)-ethyl, and N-[1-(2,3-dihydro-1H-indol-5-yl)-ethyl acrylamides, revealed their activity as KCNQ2 potassium channel openers. This underlines the potential biomedical applications of acrylamide derivatives (Wu et al., 2004).

Antimicrobial and Molecular Docking Studies

• N-(thiophen-2-ylmethyl)thiophene-2-carboxamide, a similar compound, was synthesized and characterized, showing effective antibacterial activity. Molecular docking studies with lung cancer proteins were also conducted, highlighting the compound's potential in antimicrobial and cancer research (Cakmak et al., 2022).